Cas no 1104643-34-6 (Tert-butyl 2-(pyrazin-2-yl)propanoate)

• Product Name: Tert-butyl 2-(pyrazin-2-yl)propanoate
• CAS No: 1104643-34-6
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 2127637
• Update Time: 2023-08-04

Tert-butyl 2-(pyrazin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(pyrazin-2-yl)propanoate
• KSYCMLWDBIPVEH-UHFFFAOYSA-N
• tert-butyl 2-pyrazin-2-ylpropanoate
• Tert-butyl 2-(pyrazin-2-yl)propanoate

• Inchi： 1S/C11H16N2O2/c1-8(9-7-12-5-6-13-9)10(14)15-11(2,3)4/h5-8H,1-4H3
• InChI Key： KSYCMLWDBIPVEH-UHFFFAOYSA-N
• SMILES： O(C(C(C)C1C=NC=CN=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Topological Polar Surface Area: 52.1